Cas no 1707365-69-2 (4-Bromo-N-(piperidin-1-yl)pyridin-3-amine)

• Product Name: 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine
• CAS No: 1707365-69-2
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 4703977
• Update Time: 2025-08-03

4-Bromo-N-(piperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(piperidin-1-yl)pyridin-3-amine
• 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine

• Inchi： 1S/C10H14BrN3/c11-9-4-5-12-8-10(9)13-14-6-2-1-3-7-14/h4-5,8,13H,1-3,6-7H2
• InChI Key： UTXHIAAREAFGJI-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1NN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine

4-Bromo-N-(piperidin-1-yl)pyridin-3-amine (CAS No. 1707365-69-2): An Overview

4-Bromo-N-(piperidin-1-yl)pyridin-3-amine (CAS No. 1707365-69-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine consists of a pyridine ring substituted with a bromine atom at the 4-position and a piperidine moiety attached to the 3-position through an amine linkage. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for conditions such as schizophrenia and Parkinson's disease.

In addition to its potential in neurological disorders, 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute revealed that this compound can selectively inhibit the growth of cancer cells by interfering with specific signaling pathways involved in cell proliferation and survival. These findings suggest that 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine could be a valuable lead compound for the development of novel anticancer agents.

The synthesis of 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine involves several well-established chemical reactions, including bromination, amination, and coupling reactions. The efficiency and scalability of these synthetic routes have been optimized to facilitate large-scale production for preclinical and clinical studies. This ensures that sufficient quantities of the compound are available for comprehensive evaluation in various biological assays and animal models.

Clinical trials involving 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine are currently underway to assess its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine has also been explored as a tool compound in basic research. Its ability to selectively modulate specific biological targets makes it a valuable reagent for investigating cellular processes and signaling pathways. Researchers are using this compound to gain deeper insights into the mechanisms underlying various diseases, which could lead to the identification of new therapeutic targets.

In conclusion, 4-Bromo-N-(piperidin-1-yl)pyridin-3-amine (CAS No. 1707365-69-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential, contributing to advancements in the treatment of neurological disorders and cancer.